N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)furan-3-carboxamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]furan-3-carboxamide
• InChI: InChI=1S/C16H13NO5/c18-16(12-5-8-19-10-12)17-6-1-2-7-20-13-3-4-14-15(9-13)22-11-21-14/h3-5,8-10H,6-7,11H2,(H,17,18)
• InChI Key: ANGUXUVVBUTULT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCC#CCNC(=O)C3=COC=C3
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)furan-3-carboxamide, also known as BDF-8638, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

• Synthesis and Reactivity

  Research in the synthesis and reactivity of heterocyclic compounds, such as furan-carboxamides, focuses on developing new synthetic methodologies and understanding the chemical behavior of these compounds. For example, the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole and its electrophilic substitution reactions highlight the versatility of furan derivatives in organic synthesis (А. Aleksandrov & М. М. El’chaninov, 2017).

• Structural and Spectral Analyses

  The determination of molecular structures through techniques such as single-crystal X-ray diffraction and NMR spectroscopy is crucial for understanding the properties of furan-carboxamides. This type of research can reveal how molecular structures influence the physical and chemical properties of these compounds (S. Ö. Yıldırım et al., 2018).

• Biological Activities

  The exploration of biological activities is a significant area of research for furan-carboxamide derivatives. Studies on the antibacterial, antifungal activities, and potential antiplasmodial properties of these compounds contribute to the development of new therapeutic agents. For instance, the investigation of new acyl derivatives of 3-aminofurazanes for their antiplasmodial activities against different strains of Plasmodium falciparum reveals the potential medicinal applications of furan derivatives (Theresa Hermann et al., 2021).

• Thermal Decomposition and Chemical Stability

  The study of the thermal decomposition of N,O-diacyl-N-t-butylhydroxylamines, which share some structural features with furan-carboxamides, provides insights into the stability and degradation pathways of these compounds. This research can inform the development of materials and chemicals with improved stability and performance (Y. Uchida et al., 1981).

Mechanism of Action

Target of Action

Similar compounds have shown antitumor activities against hela, a549, and mcf-7 cell lines .

Mode of Action

It’s worth noting that similar compounds have been reported to induce apoptosis and cause both s-phase and g2/m-phase arrests in hela cell line .

Result of Action

The compound has been associated with potent growth inhibition properties, with IC50 values generally below 5 μM against the three human cancer cells lines . This suggests that the compound could potentially be developed as an antitumor agent .